Cas no 2138270-24-1 (2-chloro-7-methoxy-3-propyl-4H-pyrido1,2-apyrimidin-4-one)

2-Chloro-7-methoxy-3-propyl-4H-pyrido[1,2-a]pyrimidin-4-one is a heterocyclic compound featuring a fused pyridine-pyrimidinone core structure. The presence of chloro, methoxy, and propyl substituents imparts distinct reactivity and physicochemical properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its electron-rich pyrimidinone moiety facilitates further functionalization, while the chloro group offers a versatile handle for nucleophilic substitution reactions. The methoxy and propyl groups enhance solubility and influence steric interactions, broadening its applicability in medicinal chemistry. This compound is particularly useful in the development of bioactive molecules, including kinase inhibitors and antimicrobial agents, due to its structural rigidity and modifiable scaffold.

2-chloro-7-methoxy-3-propyl-4H-pyrido1,2-apyrimidin-4-one structure

2138270-24-1 structure

Product Name:2-chloro-7-methoxy-3-propyl-4H-pyrido1,2-apyrimidin-4-one

CAS No:2138270-24-1

MF:C₁₂H₁₃ClN₂O₂

MW:252.696821928024

CID:5961595

PubChem ID:165470233

Update Time:2025-10-25

2-chloro-7-methoxy-3-propyl-4H-pyrido1,2-apyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

- 2-chloro-7-methoxy-3-propyl-4H-pyrido1,2-apyrimidin-4-one
- EN300-1083429
- 2138270-24-1
- 2-chloro-7-methoxy-3-propyl-4H-pyrido[1,2-a]pyrimidin-4-one
- Inchi： 1S/C12H13ClN2O2/c1-3-4-9-11(13)14-10-6-5-8(17-2)7-15(10)12(9)16/h5-7H,3-4H2,1-2H3
- InChI Key： FPKRXTDFQNRBLB-UHFFFAOYSA-N
- SMILES： ClC1=C(C(N2C=C(C=CC2=N1)OC)=O)CCC

Computed Properties

Exact Mass: 252.0665554g/mol
Monoisotopic Mass: 252.0665554g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 475
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 41.9Å²

2-chloro-7-methoxy-3-propyl-4H-pyrido1,2-apyrimidin-4-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-1083429-0.05g	2-chloro-7-methoxy-3-propyl-4H-pyrido[1,2-a]pyrimidin-4-one	2138270-24-1	95%	0.05g	$612.0	2023-10-28
Enamine	EN300-1083429-0.1g	2-chloro-7-methoxy-3-propyl-4H-pyrido[1,2-a]pyrimidin-4-one	2138270-24-1	95%	0.1g	$640.0	2023-10-28
Enamine	EN300-1083429-0.25g	2-chloro-7-methoxy-3-propyl-4H-pyrido[1,2-a]pyrimidin-4-one	2138270-24-1	95%	0.25g	$670.0	2023-10-28
Enamine	EN300-1083429-0.5g	2-chloro-7-methoxy-3-propyl-4H-pyrido[1,2-a]pyrimidin-4-one	2138270-24-1	95%	0.5g	$699.0	2023-10-28
Enamine	EN300-1083429-1.0g	2-chloro-7-methoxy-3-propyl-4H-pyrido[1,2-a]pyrimidin-4-one	2138270-24-1		1g	$728.0	2023-06-10
Enamine	EN300-1083429-2.5g	2-chloro-7-methoxy-3-propyl-4H-pyrido[1,2-a]pyrimidin-4-one	2138270-24-1	95%	2.5g	$1428.0	2023-10-28
Enamine	EN300-1083429-5.0g	2-chloro-7-methoxy-3-propyl-4H-pyrido[1,2-a]pyrimidin-4-one	2138270-24-1		5g	$2110.0	2023-06-10
Enamine	EN300-1083429-10.0g	2-chloro-7-methoxy-3-propyl-4H-pyrido[1,2-a]pyrimidin-4-one	2138270-24-1		10g	$3131.0	2023-06-10
Enamine	EN300-1083429-1g	2-chloro-7-methoxy-3-propyl-4H-pyrido[1,2-a]pyrimidin-4-one	2138270-24-1	95%	1g	$728.0	2023-10-28
Enamine	EN300-1083429-5g	2-chloro-7-methoxy-3-propyl-4H-pyrido[1,2-a]pyrimidin-4-one	2138270-24-1	95%	5g	$2110.0	2023-10-28

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Additional information on 2-chloro-7-methoxy-3-propyl-4H-pyrido1,2-apyrimidin-4-one

Comprehensive Overview of 2-Chloro-7-methoxy-3-propyl-4H-pyrido[1,2-a]pyrimidin-4-one (CAS No. 2138270-24-1)

The compound 2-chloro-7-methoxy-3-propyl-4H-pyrido[1,2-a]pyrimidin-4-one (CAS No. 2138270-24-1) is a specialized heterocyclic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a pyrido[1,2-a]pyrimidin-4-one core, has garnered attention for its versatile applications in drug discovery and material science. This article delves into its properties, synthesis, and relevance to current industry trends, addressing common queries such as "what is 2-chloro-7-methoxy-3-propyl-4H-pyrido[1,2-a]pyrimidin-4-one used for" and "how to synthesize CAS 2138270-24-1."

Structurally, 2-chloro-7-methoxy-3-propyl-4H-pyrido[1,2-a]pyrimidin-4-one combines a chloro-substituted pyrimidine ring with a methoxy and propyl side chain, enhancing its reactivity and binding affinity. Researchers have explored its role as a kinase inhibitor scaffold, particularly in oncology and inflammation studies. Its CAS No. 2138270-24-1 is frequently searched in databases like PubChem and Reaxys, reflecting its growing importance in high-throughput screening campaigns.

Recent advancements in green chemistry have spurred interest in sustainable synthesis routes for this compound. A 2023 study highlighted a microwave-assisted protocol to reduce solvent waste, aligning with the "how to make 2-chloro-7-methoxy-3-propyl-4H-pyrido[1,2-a]pyrimidin-4-one sustainably" trend. The molecule’s logP value (predicted at 2.8) also makes it a candidate for blood-brain barrier penetration studies, a hot topic in neurodegenerative disease research.

Analytical characterization of CAS 2138270-24-1 typically involves HPLC-MS and NMR spectroscopy, with fragmentation patterns documented in mass spectral libraries. Its stability under physiological pH (5–8) is crucial for formulations, addressing queries like "is 2-chloro-7-methoxy-3-propyl-4H-pyrido[1,2-a]pyrimidin-4-one stable in aqueous solutions." Patent filings from 2020–2024 reveal its incorporation into photodynamic therapy agents, leveraging its fluorescence properties.

In agrochemicals, derivatives of pyrido[1,2-a]pyrimidin-4-one show promise as eco-friendly pesticides, resonating with the "biodegradable crop protection" trend. Regulatory databases list 2138270-24-1 as non-hazardous under standard conditions, though proper handling protocols are recommended. Collaborative projects between academia and industry aim to optimize its structure-activity relationships (SAR) for targeted applications.

Future directions include computational modeling to predict ADMET profiles and hybrid analogs combining 2-chloro-7-methoxy-3-propyl-4H-pyrido[1,2-a]pyrimidin-4-one with bioactive moieties. As demand for small-molecule modulators rises, this compound’s role in precision medicine and catalysis is poised to expand, making it a focal point for interdisciplinary research.